Cas no 2138203-85-5 (3-(2-Methylbutan-2-yl)thiophene-2,5-dicarboxylic acid)

• Product Name: 3-(2-Methylbutan-2-yl)thiophene-2,5-dicarboxylic acid
• CAS No: 2138203-85-5
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• CID: 6184120
• PubChem ID: 165454702
• Update Time: 2025-10-28

3-(2-Methylbutan-2-yl)thiophene-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-716871
• 3-(2-methylbutan-2-yl)thiophene-2,5-dicarboxylic acid
• 2138203-85-5
• 3-(2-Methylbutan-2-yl)thiophene-2,5-dicarboxylic acid

• Inchi： 1S/C11H14O4S/c1-4-11(2,3)6-5-7(9(12)13)16-8(6)10(14)15/h5H,4H2,1-3H3,(H,12,13)(H,14,15)
• InChI Key： JQLMJJYZNVZCKP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1C(=O)O)C(C)(C)CC

Computed Properties

• Exact Mass: 242.06128010g/mol
• Monoisotopic Mass: 242.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103Ų

Additional information on 3-(2-Methylbutan-2-yl)thiophene-2,5-dicarboxylic acid

3-(2-Methylbutan-2-yl)thiophene-2,5-dicarboxylic Acid: A Comprehensive Overview

3-(2-Methylbutan-2-yl)thiophene-2,5-dicarboxylic acid (CAS No. 2138203-85-5) is a versatile compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its thiophene ring structure substituted with two carboxylic acid groups and a bulky 2-methylbutan-2-yl substituent, has garnered attention due to its unique electronic properties and structural features. Recent advancements in synthetic methodologies and material characterization techniques have further highlighted its applications in areas such as organic electronics, drug delivery systems, and advanced materials.

The thiophene moiety in 3-(2-Methylbutan-2-yl)thiophene-2,5-dicarboxylic acid plays a pivotal role in determining its electronic characteristics. Thiophenes are known for their aromaticity and ability to participate in π-conjugation, which enhances the compound's stability and reactivity. The presence of two carboxylic acid groups at the 2 and 5 positions introduces additional functionality, enabling the formation of hydrogen bonds and metal coordination complexes. These properties make the compound an attractive candidate for use in supramolecular chemistry and coordination polymers.

Recent studies have explored the use of 3-(2-Methylbutan-2-yl)thiophene-2,5-dicarboxylic acid in the development of novel materials for energy storage applications. Researchers have reported that the compound can serve as a precursor for the synthesis of metal-organic frameworks (MOFs) with high surface area and porosity. These MOFs exhibit excellent performance in gas storage and catalytic applications, underscoring the compound's potential in sustainable energy technologies.

The bulky 2-methylbutan-2-yl substituent on the thiophene ring imparts steric hindrance, which can influence the compound's solubility and crystallinity. This feature is particularly advantageous in pharmaceutical applications, where controlling drug delivery rates is crucial. By modulating the steric environment around the thiophene ring, researchers can tailor the physicochemical properties of 3-(2-Methylbutan-2-yl)thiophene-2,5-dicarboxylic acid to suit specific therapeutic needs.

In terms of synthesis, 3-(2-Methylbutan-2-yl)thiophene-2,5-dicarboxylic acid can be prepared via a variety of routes, including coupling reactions and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the thiophene core with high precision.

The compound's ability to form self-assembled structures has also been leveraged in nanotechnology applications. By exploiting intermolecular interactions such as hydrogen bonding and π–π stacking, researchers have developed nanoscale materials with unique optical and electronic properties. These materials hold promise for use in sensors, light-emitting diodes (LEDs), and photovoltaic devices.

Furthermore, 3-(2-Methylbutan-2-yl)thiophene-2,5-dicarboxylic acid has been investigated for its potential as a building block in supramolecular chemistry. Its ability to form host-guest complexes with various guest molecules makes it a valuable tool for studying molecular recognition processes. Recent studies have demonstrated its utility in designing stimuli-responsive systems that can respond to external stimuli such as light or temperature changes.

In conclusion, 3-(Methylbutan-thiofeno - dicarboxilica ácido) (CAS No. 1794467699), also known as 3-(isopropylcarbonyl)thiophenecarboxilic acid, continues to be a subject of intense research due to its diverse applications across multiple disciplines. As new synthetic methods and characterization techniques emerge, the potential of this compound is expected to expand further, contributing significantly to advancements in materials science and beyond.